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Compound Name: Sofinicline Benzenesulfonate

Cat. No.: B1248886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sofinicline, also known as ABT-894, is a potent and selective agonist of the α4β2 nicotinic

acetylcholine receptor (nAChR).[1][2][3] As a benzenesulfonate salt, its proper dissolution is

critical for accurate and reproducible results in cell culture-based assays. These application

notes provide a detailed protocol for the solubilization of sofinicline benzenesulfonate, along

with recommended storage conditions and starting concentrations for in vitro studies.

Data Presentation
The following table summarizes the key quantitative data for the preparation of sofinicline
benzenesulfonate solutions for cell culture experiments.
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Parameter Value/Recommendation Source/Rationale

Molecular Formula C₁₀H₁₁Cl₂N₃ (Sofinicline) PubChem CID: 10131048[4]

Molecular Weight 244.12 g/mol (Sofinicline) PubChem CID: 10131048[4]

Primary Solvent Dimethyl Sulfoxide (DMSO) MedchemExpress[1]

Maximum Solubility in DMSO 35.71 mg/mL (146.28 mM) MedchemExpress[1]

Recommended Stock Solution

Concentration

10-100 mM in 100%

anhydrous DMSO

General practice and solubility

data[1]

Final DMSO Concentration in

Culture
≤ 0.5% (v/v), ideally ≤ 0.1%

To minimize solvent

cytotoxicity[5][6]

Suggested Working

Concentration Range
1 µM - 100 µM

Based on in vitro studies of

related nAChR agonists[7][8]

[9]

Storage of Solid Compound -20°C, desiccated Supplier Recommendations

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Sofinicline
Benzenesulfonate Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

serially diluted to achieve the desired working concentrations.

Materials:

Sofinicline Benzenesulfonate powder

Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes
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Analytical balance

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Sterile 0.22 µm syringe filter (optional)

Procedure:

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the

desired amount of sofinicline benzenesulfonate powder. To prepare 1 mL of a 100 mM

stock solution of sofinicline (MW: 244.12 g/mol ), weigh out 24.41 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the

example above, add 1 mL of DMSO.

Mixing: Securely cap the tube and vortex thoroughly for 1-2 minutes. A clear solution should

be obtained.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in

a 37°C water bath for 5-10 minutes or sonication can be employed.[10] For sofinicline,

warming up to 60°C can aid dissolution.[1] Visually inspect the solution to ensure no

particulates are present.

Sterilization (Optional but Recommended): For long-term storage and to prevent

contamination of cell cultures, filter the stock solution through a 0.22 µm sterile syringe filter

into a new sterile, amber tube.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g.,

10-20 µL) in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and

light exposure. Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
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This protocol outlines the dilution of the stock solution to final working concentrations for cell

culture assays.

Materials:

Prepared sofinicline benzenesulfonate stock solution (100 mM in DMSO)

Complete cell culture medium, pre-warmed to 37°C

Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

Sterile pipettes and tips

Procedure:

Thawing Stock Solution: Thaw an aliquot of the 100 mM sofinicline benzenesulfonate
stock solution at room temperature.

Dilution to Working Concentration: Perform serial dilutions of the stock solution in pre-

warmed complete cell culture medium to achieve the desired final concentrations.

Important: Ensure the final concentration of DMSO in the cell culture medium remains

below cytotoxic levels (ideally ≤ 0.1%). For example, to achieve a final concentration of

100 µM sofinicline from a 100 mM stock, a 1:1000 dilution is required (e.g., add 1 µL of

stock to 999 µL of medium). This results in a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without the drug) to the cell culture medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentrations of sofinicline benzenesulfonate or the vehicle

control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).
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Caption: Sofinicline agonism of the α4β2 nAChR.

Experimental Workflow for Sofinicline Dissolution and
Cell Treatment
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Stock Solution Preparation

Cell Treatment

1. Weigh Sofinicline
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Caption: Workflow for preparing and using Sofinicline in cell assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. amsbio.com [amsbio.com]

3. Sofinicline: a novel nicotinic acetylcholine receptor agonist in the treatment of attention-
deficit/hyperactivity disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Sofinicline | C10H11Cl2N3 | CID 10131048 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative
Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. digitalcommons.sacredheart.edu [digitalcommons.sacredheart.edu]

8. Assembly of α4β2 Nicotinic Acetylcholine Receptors Assessed with Functional
Fluorescently Labeled Subunits: Effects of Localization, Trafficking, and Nicotine-Induced
Upregulation in Clonal Mammalian Cells and in Cultured Midbrain Neurons - PMC
[pmc.ncbi.nlm.nih.gov]

9. jneurosci.org [jneurosci.org]

10. emulatebio.com [emulatebio.com]

To cite this document: BenchChem. [Application Notes and Protocols for Dissolving
Sofinicline Benzenesulfonate in Cell Culture Assays]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1248886#protocol-for-dissolving-
sofinicline-benzenesulfonate-for-cell-culture-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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